Cas no 899731-42-1 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide is a synthetic organic compound featuring a benzamide core substituted with a 3,4,5-trimethoxyphenyl group and a 1,1-dioxo-1lambda6,2-thiazinan-2-ylphenyl moiety. This structure confers potential pharmacological relevance, particularly in medicinal chemistry, due to the presence of sulfonamide and trimethoxybenzamide functional groups, which are known to enhance binding affinity and metabolic stability. The compound's unique scaffold may offer advantages in drug discovery, including improved selectivity and bioavailability. Its well-defined chemical properties make it suitable for further investigation in therapeutic applications, such as enzyme inhibition or receptor modulation. The precise synthesis and characterization ensure reproducibility for research and development purposes.

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide structure

899731-42-1 structure

Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide

CAS No:899731-42-1

MF:C₂₀H₂₄N₂O₆S

MW:420.479364395142

CID:5494994

Update Time:2025-06-03

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide
- N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide
- Inchi： 1S/C20H24N2O6S/c1-26-17-12-14(13-18(27-2)19(17)28-3)20(23)21-15-6-8-16(9-7-15)22-10-4-5-11-29(22,24)25/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,21,23)
- InChI Key： ZLINATZDBUHYTO-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2794-0007-2μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2794-0007-5μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2794-0007-10μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2794-0007-20μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2794-0007-1mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2794-0007-2mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2794-0007-3mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2794-0007-4mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2794-0007-5mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2794-0007-10mg	N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide	899731-42-1	90%+	10mg	$79.0	2023-05-16

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide

Comprehensive Overview of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide (CAS No. 899731-42-1)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide, with the CAS number 899731-42-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazinan and trimethoxybenzamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a sulfone group and aromatic methoxy substitutions, making it a promising candidate for targeting specific biological pathways.

The compound's chemical name reflects its complex architecture, featuring a 1,1-dioxo-1lambda6,2-thiazinan ring linked to a phenyl group, which is further connected to a 3,4,5-trimethoxybenzamide moiety. This structural diversity allows for versatile interactions with biological targets, such as enzymes or receptors, which is why it is often explored in the context of small-molecule therapeutics. Given the rising demand for precision medicine and targeted drug delivery, compounds like 899731-42-1 are increasingly relevant in modern pharmacology.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide to optimize its efficacy and selectivity. Computational modeling and high-throughput screening have been employed to identify potential applications, such as modulating inflammatory responses or influencing cell signaling pathways. These studies align with broader trends in AI-driven drug discovery, where machine learning algorithms predict compound behavior, reducing development timelines.

Another area of interest is the compound's synthetic accessibility and scalability. Researchers are investigating efficient routes to produce 899731-42-1 with high purity and yield, which is critical for preclinical and clinical studies. The integration of green chemistry principles into its synthesis is also a hot topic, as the pharmaceutical industry strives to minimize environmental impact. This aligns with global initiatives like sustainable development goals (SDGs), making the compound a subject of interdisciplinary research.

From a commercial perspective, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-trimethoxybenzamide is often listed in chemical catalogs as a research-grade reagent, catering to academic and industrial labs. Its CAS registry number (899731-42-1) ensures unambiguous identification in regulatory and safety documentation. As the demand for novel bioactive molecules grows, suppliers are expanding their portfolios to include such specialized compounds, driven by trends in personalized medicine and orphan drug development.

In conclusion, CAS No. 899731-42-1 represents a fascinating case study in the intersection of medicinal chemistry and biotechnology. Its multifaceted structure and potential therapeutic applications make it a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing unmet medical needs, particularly in areas like chronic disease management and neurodegenerative disorders. For researchers and industry professionals, staying updated on developments related to this molecule is essential for leveraging its full potential.